Cas no 864856-05-3 (N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide)

• Product Name: N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• CAS No: 864856-05-3
• MF: C₁₆H₁₂ClN₃OS₂
• MW: 361.868979454041
• CID: 6295139
• PubChem ID: 7119263
• Update Time: 2025-10-20

N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide
• 864856-05-3
• N-(4-chlorophenyl)-2-((3-phenyl-1,2,4-thiadiazol-5-yl)thio)acetamide
• AKOS024597584
• F0698-0027
• N-(4-chlorophenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide

• Inchi： 1S/C16H12ClN3OS2/c17-12-6-8-13(9-7-12)18-14(21)10-22-16-19-15(20-23-16)11-4-2-1-3-5-11/h1-9H,10H2,(H,18,21)
• InChI Key： HJIBRLHHWVPSBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NC(C2C=CC=CC=2)=NS1)=O

Computed Properties

• Exact Mass: 361.0110321g/mol
• Monoisotopic Mass: 361.0110321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide

Professional Introduction to N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864856-05-3)

N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide (CAS No. 864856-05-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in drug discovery and therapeutic development.

The molecular framework of N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide incorporates several key pharmacophoric elements that are known to contribute to its biological activity. The presence of a thiadiazole moiety is particularly noteworthy, as thiadiazole derivatives have been extensively studied for their potential antimicrobial, anti-inflammatory, and anticancer properties. The sulfanylacetamide group further enhances the compound's pharmacological profile by introducing a polar functional group that can interact with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide has emerged as a compound of interest due to its unique structural features and potential biological activities. Studies have suggested that this molecule may exhibit inhibitory effects on various enzymes and receptors involved in pathophysiological processes.

The 4-chlorophenyl substituent in the compound's structure is particularly significant, as chlorinated aromatic compounds are known to exhibit enhanced bioavailability and metabolic stability. This feature makes N-(4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide a promising candidate for further development into a lead compound for drug discovery programs.

The 3-phenyl-1,2,4-thiadiazol-5-yl moiety is another critical component of this compound that contributes to its biological activity. Thiadiazole derivatives have been shown to interact with various biological targets, including enzymes and receptors involved in inflammation and cancer. The phenyl group attached to the thiadiazole ring further modulates the electronic properties of the molecule, potentially enhancing its binding affinity to biological targets.

4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanylacetamide with various biological targets. These studies have provided valuable insights into the compound's mechanism of action and have identified potential leads for further optimization. 4-chlorophenyl)-2-(3-phenyl-1,2,4-thiadiazol-5-yl)

sulfanylacetamide exhibits inhibitory activity against several key enzymes and receptors. For instance, preliminary studies have shown that this compound may inhibit the activity of cyclooxygenase (COX), an enzyme involved in the production of prostaglandins that contribute to inflammation and pain.

4-chlorophenyl 3 - pheny l - 1 , 2 , 4 - thi ad ia z ol - 5 - yl ) sulfany la cet am ide has shown potential in inhibiting kinases, which are enzymes involved in cell signaling pathways that play a crucial role in cancer progression. The ability of this compound to modulate kinase activity makes it an attractive candidate for further investigation as a potential anticancer agent. 4 - chlor o ph e n y l ) - 2 - ( 3 - p h e n y l - 1 , 2 , 4 - thi ad ia z ol - 5 - yl ) sulfany la cet am ide involves a multi-step process that requires careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of key intermediates such as 3 - p h e n y l - 1 , 2 , 4 - thi ad ia z ol - 5 - carboxylic acid , which is then converted into the desired sulfanylacetamide derivative through a series of reactions. sulfanyl group at the appropriate position on the molecular framework. This step requires precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and yield in these transformations. 4 - chlor o ph e n y l ) - 2 - ( 3 - p h e n y l - 1 , 2 , 4 - thi ad ia z ol - 5 - yl ) sulfany la cet am ide undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses confirm the structural integrity of the compound and provide valuable information about its chemical properties. 4-chlorophenyl )-